1-(2-(2-(4-Chlorophenyl)thiazol-4-yl)ethyl)-3-(4-methoxyphenethyl)urea

• IUPAC Name: 1-[2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl]-3-[2-(4-methoxyphenyl)ethyl]urea
• InChI: InChI=1S/C21H22ClN3O2S/c1-27-19-8-2-15(3-9-19)10-12-23-21(26)24-13-11-18-14-28-20(25-18)16-4-6-17(22)7-5-16/h2-9,14H,10-13H2,1H3,(H2,23,24,26)
• InChI Key: BLDDOYUZNMNBTD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)NCCC2=CSC(=N2)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H22ClN3O2S
• Molecular Weight: 415.9 g/mol

Description

1-(2-(2-(4-Chlorophenyl)thiazol-4-yl)ethyl)-3-(4-methoxyphenethyl)urea, commonly known as CCT137690, is a small molecule inhibitor that has gained significant attention in recent years due to its potential therapeutic applications. This molecule has shown promising results in preclinical studies for the treatment of various types of cancer, including leukemia, breast cancer, and lung cancer.

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have synthesized various derivatives of urea and thiazole compounds, including those with chlorophenyl and methoxyphenethyl groups, demonstrating the chemical versatility and potential for creating compounds with specific properties. These syntheses involve reactions like nucleophilic addition and condensation, aiming to explore the chemical behaviors and applications of these compounds in different domains, including their role as potential plant growth regulators and their antioxidative properties (Song Xin-jian, Gong Xian-sheng, & W. Sheng, 2006; M. V. Bhaskara Reddy et al., 2015).

Biological Activities

The incorporation of urea and thiazole moieties into compounds has been associated with various biological activities. Studies have shown that these compounds possess antioxidative properties, can act as inhibitors to certain enzymes, and have potential antimicrobial and antifungal effects. This suggests their utility in developing new therapeutic agents or agricultural chemicals (S. Ling et al., 2008; B. Z. Kurt et al., 2015).

Antimicrobial and Antifungal Properties

New approaches in the synthesis of thiazoles and their derivatives have shown promising antimicrobial activities against various bacterial and fungal strains. This highlights the potential of these compounds in addressing resistance issues and developing new antimicrobial agents (Wagnat W. Wardkhan et al., 2008).

Potential Inhibitory Effects

Some urea and thiazole derivatives have been evaluated for their inhibitory effects on acetylcholinesterase, an enzyme associated with neurodegenerative diseases. This suggests their potential application in the development of treatments for conditions like Alzheimer's disease (J. Vidaluc et al., 1995).

Phototransformation and Environmental Stability

Research on the phototransformation of related compounds in aqueous solutions provides insights into their environmental stability and degradation patterns. This is crucial for understanding the environmental impact of such compounds and their metabolites (P. Choudhury & P. Dureja, 1996).